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An In-depth Examination of the Structure, Properties, and Applications of a Key Chemical
Intermediate

Introduction

5-Amino-2-methylphenol (CAS No. 2835-95-2), also known as 5-amino-o-cresol, is an
aromatic organic compound of significant interest in various fields of chemical synthesis.[1][2]
Its unique structure, featuring a phenol ring substituted with both an amino (-NHz2) and a methyl
(-CHs) group, imparts a versatile reactivity profile. This makes it a valuable intermediate in the
synthesis of a wide range of products, including dyes, pharmaceuticals, and advanced
materials.[2][3][4] This guide provides a detailed overview of its chemical and physical
properties, synthesis, reactivity, and key applications, with a focus on its role in drug
development and research.

Molecular Structure and Identification

5-Amino-2-methylphenol possesses a benzene ring with three substituents: a hydroxyl group
(-OH) at position 1, a methyl group (-CHs) at position 2, and an amino group (-NH2) at position
5. This specific arrangement of functional groups is crucial to its chemical behavior.
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Key identifiers for this compound include:

e |[UPAC Name: 5-amino-2-methylphenol[1]

CAS Number: 2835-95-2[5]

Molecular Formula: C7HoNO[6]

SMILES: Cclccc(N)cclO[5][6]

InChl: 1S/C7HINO/c1-5-2-3-6(8)4-7(5)9/h2-4,9H,8H2, 1H3[5]

Physicochemical and Spectroscopic Properties

The physical and chemical properties of 5-Amino-2-methylphenol are well-documented,
making it a reliable component in synthetic chemistry. It typically appears as a beige, pale
brown, or off-white crystalline powder.[1][3]

Table 1: Physicochemical Properties of 5-Amino-2-

methylphenol
Property Value Source(s)
Molecular Weight 123.15 g/mol [11[5]
Melting Point 160-162 °C [3][5][6]
Boiling Point 268.6 + 20.0 °C at 760 mmHg [6]
Density 1.2+0.1 g/cm3 [6]
Water Solubility 4.11 g/L at 20°C [3]

N Soluble in hot water, ethanol,
Solubility [21[3]
and ether.[2][3]

LogP 0.53 - 0.80 [3][6]

pKa 10.36 + 0.10 (Predicted) [3]
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Spectroscopic data is essential for the identification and characterization of 5-Amino-2-
methylphenol. Mass spectrometry data for this compound is available in public databases,
which can be used for its identification in complex mixtures.[1][7]

Synthesis and Manufacturing

The synthesis of 5-Amino-2-methylphenol can be achieved through various methods. A
common industrial approach involves the nitration of o-cresol, followed by a reduction of the
resulting nitro group to an amine.[4]

Another documented laboratory synthesis involves the hydrogenolysis of 5-acetamido-2-[(N,N-
dimethylamino)methyl]phenol.[8] This process utilizes a palladium on activated carbon (Pd/C)
catalyst under a hydrogen atmosphere.[8] The reaction is performed in a potassium hydroxide
solution and yields the final product after filtration and pH adjustment.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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